Cas no 1567854-12-9 ((1S)-2-amino-1-(4-phenylphenyl)ethan-1-ol)

• Product Name: (1S)-2-amino-1-(4-phenylphenyl)ethan-1-ol
• CAS No: 1567854-12-9
• MF: C₁₄H₁₅NO
• MW: 213.275003671646
• CID: 5948826
• PubChem ID: 28743461
• Update Time: 2025-05-20

(1S)-2-amino-1-(4-phenylphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4-methanol, α-(aminomethyl)-, (αS)-
• (1S)-2-amino-1-(4-phenylphenyl)ethan-1-ol
• AKOS021321595
• EN300-1147424
• (S)-1-([1,1'-Biphenyl]-4-yl)-2-aminoethanol
• 1567854-12-9

• Inchi： 1S/C14H15NO/c15-10-14(16)13-8-6-12(7-9-13)11-4-2-1-3-5-11/h1-9,14,16H,10,15H2/t14-/m1/s1
• InChI Key： ATTHACCWLCOMAC-CQSZACIVSA-N
• SMILES： [C@@H](C1C=CC(C2C=CC=CC=2)=CC=1)(O)CN

Computed Properties

• Exact Mass: 213.115364102g/mol
• Monoisotopic Mass: 213.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.125±0.06 g/cm3(Predicted)
• Boiling Point: 415.6±33.0 °C(Predicted)
• pka: 11.94±0.35(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on (1S)-2-amino-1-(4-phenylphenyl)ethan-1-ol

Comprehensive Overview of (1S)-2-amino-1-(4-phenylphenyl)ethan-1-ol (CAS No. 1567854-12-9)

(1S)-2-amino-1-(4-phenylphenyl)ethan-1-ol (CAS No. 1567854-12-9) is a chiral amino alcohol compound with significant potential in pharmaceutical and chemical research. Its unique structure, featuring a biphenyl moiety and an amino alcohol functional group, makes it a valuable intermediate in the synthesis of bioactive molecules. The compound's stereochemistry and molecular properties have garnered attention for applications in drug discovery, particularly in targeting G-protein-coupled receptors (GPCRs) and enzyme inhibition.

Recent trends in pharmaceutical research highlight the growing demand for chiral building blocks like (1S)-2-amino-1-(4-phenylphenyl)ethan-1-ol. Researchers are increasingly focusing on its role in asymmetric synthesis and catalysis, driven by the need for enantiomerically pure compounds in drug development. The compound's biphenyl backbone is particularly noteworthy, as it mimics structural motifs found in many FDA-approved drugs, enhancing its relevance in medicinal chemistry.

From a synthetic perspective, CAS No. 1567854-12-9 offers versatility. Its amino alcohol functionality allows for derivatization into various heterocyclic compounds, such as oxazolines and imidazolines, which are pivotal in designing kinase inhibitors and antiviral agents. This adaptability aligns with current industry trends favoring multifunctional intermediates that streamline drug discovery workflows.

Environmental and green chemistry considerations are also shaping the use of (1S)-2-amino-1-(4-phenylphenyl)ethan-1-ol. Innovations in solvent-free synthesis and biocatalysis have been explored to produce this compound sustainably, addressing the pharmaceutical industry's push toward eco-friendly manufacturing. Such advancements resonate with global initiatives like the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production).

Analytical characterization of CAS No. 1567854-12-9 typically involves HPLC, NMR spectroscopy, and mass spectrometry to confirm its enantiomeric purity and structural integrity. These techniques are critical for ensuring compliance with Good Manufacturing Practices (GMP), especially when the compound is used in preclinical studies or API synthesis.

In summary, (1S)-2-amino-1-(4-phenylphenyl)ethan-1-ol (CAS No. 1567854-12-9) represents a convergence of chiral chemistry, drug discovery, and sustainable synthesis. Its applications span from pharmaceutical intermediates to catalysis, making it a compound of enduring interest in both academic and industrial settings. As research continues to uncover its potential, this molecule is poised to play a pivotal role in next-generation therapeutics.